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Compound of Interest

Compound Name: 8-Bromoxanthine

Cat. No.: B049285 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides immediate, essential safety and logistical

information for the proper use and disposal of 8-Bromoxanthine (CAS No. 10357-68-3), a key

reagent in the study of arsenite-inhibited xanthine oxidase. Adherence to these procedures is

critical for ensuring laboratory safety and environmental compliance.

Chemical Identifier and Properties

Property Value

Chemical Name 8-Bromoxanthine

CAS Number 10357-68-3[1][2][3][4][5][6][7][8][9]

Molecular Formula C5H3BrN4O2[1][2][4][6]

Molecular Weight 231.01 g/mol [1][2][4][6][7]

Appearance Off-White to Pale Beige Solid[4]

Storage Temperature 2-8°C Refrigerator[4] or -20°C[2]

Hazard Identification and Safety Precautions

8-Bromoxanthine is classified under the Globally Harmonized System (GHS) with the

following hazard identification:
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Hazard Class GHS Pictogram Signal Word Hazard Statement

Skin Sensitization GHS07 Warning

H317: May cause an

allergic skin

reaction[10]

Eye Irritation GHS07 Warning
H319: Causes serious

eye irritation[10]

Due to its classification, appropriate personal protective equipment (PPE) must be worn at all

times when handling 8-Bromoxanthine.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure. The following table outlines the

recommended PPE for handling 8-Bromoxanthine in a laboratory setting.

Body Part Protection Specification

Hands Disposable Gloves

Nitrile or latex gloves should

be worn. Change gloves

frequently, especially if they

become contaminated.

Body Lab Coat

A full-length lab coat, worn

closed, is required. Consider a

liquid-resistant apron for

splash hazards.

Eyes Safety Glasses/Goggles

Safety glasses with side

shields or chemical splash

goggles are mandatory.[10]

Respiratory (If necessary)

Use a fume hood to handle the

solid compound to avoid dust

inhalation.

Operational Plan: Handling and Storage
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Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks. Store in a tightly sealed

container in a refrigerator at 2-8°C or a freezer at -20°C, as recommended by the supplier.[2][4]

Handling Procedures (Weighing and Solution Preparation):

Preparation: Before handling, ensure all necessary PPE is donned correctly.

Engineering Controls: Conduct all manipulations of the solid powder, such as weighing and

initial solubilization, within a certified chemical fume hood to prevent inhalation of dust.

Weighing: Use a microbalance within the fume hood. Handle the powder carefully to

minimize dust generation.

Solubilization: 8-Bromoxanthine is soluble in DMSO and Methanol.[2] Add the solvent

slowly to the solid. Ensure the container is securely capped before mixing.

Preparation Handling Cleanup

Don Appropriate PPE Prepare Fume Hood Weigh 8-Bromoxanthine Add Solvent Cap and Mix Clean Work Area Doff PPE

Click to download full resolution via product page

Diagram 1: Workflow for Handling 8-Bromoxanthine.

Spill and Exposure Management
Spill Response:

Solid Spill: Moisten spilled material with a suitable solvent (e.g., methanol or DMSO) to

prevent dust from becoming airborne. Carefully wipe up the material with an absorbent pad,

place it in a sealed container, and dispose of it as chemical waste.

Solution Spill: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth). Place

the contaminated material into a sealed container for chemical waste disposal.
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Personal Exposure:

Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly

with soap and water for at least 15 minutes. If skin irritation or a rash occurs, seek medical

attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[10] Remove contact lenses if present and

easy to do. Continue rinsing and seek medical attention.

Inhalation: Remove the individual to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.

Disposal Plan
The proper disposal of 8-Bromoxanthine and its contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation:

Do not mix 8-Bromoxanthine waste with non-hazardous trash or other chemical waste

streams unless explicitly permitted by your institution's Environmental Health and Safety

(EHS) guidelines. It should be disposed of as halogenated organic waste.

Containerization:

Use a designated, leak-proof, and chemically compatible container for collecting 8-
Bromoxanthine waste. The container must be in good condition and have a secure screw-

top cap.

Labeling:

The hazardous waste label must include:

The full chemical name: "8-Bromoxanthine"
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The concentration and quantity of the waste.

The associated hazards (e.g., "Skin Sensitizer," "Eye Irritant").

The date the waste was first added to the container.

The name of the principal investigator or lab manager.

Storage:

Store the sealed waste container in a designated satellite accumulation area, such as a fume

hood or a secondary containment bin. Ensure the storage area is away from incompatible

materials.

Disposal Request:

Once the container is full or the experiment is complete, arrange for disposal through your

institution's EHS department. Follow their specific procedures for requesting a waste pickup.

Do not dispose of 8-Bromoxanthine down the drain or in regular trash.
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Diagram 2: Logical Flow for the Disposal of 8-Bromoxanthine Waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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